Cas no 352526-01-3 (3-Mercaptophenylboronic acid)

• Product Name: 3-Mercaptophenylboronic acid
• CAS No: 352526-01-3
• MF: C₆H₇BO₂S
• MW: 153.994580507278
• MDL: MFCD03095131
• CID: 303828
• PubChem ID: 253660635
• Update Time: 2025-04-19

3-Mercaptophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronicacid, B-(3-mercaptophenyl)-
• 3-Mercaptophenylboronic Acid
• 3-Mercaptophenylboronic Acid (contains varying amounts of Anhydride)
• 3-Mercaptobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-mercaptophenylboronic-acid
• DTXSID00378776
• RB2030
• 3-MERCAPTOPHENYLBORONICACID
• SY050935
• AKOS015856676
• METHYL5-O-(T-BUTYLDIPHENYLSILYL)-2-DEOXY-BETA-D-ERYTHRO-PENTOFURANOSIDE
• (3-Mercaptophenyl)-boronic acid
• 3-Thiobenzeneboronic acid
• (3-Mercaptophenyl)boronicacid
• SCHEMBL670114
• MFCD03095131
• M2417
• 352526-01-3
• (3-sulfanylphenyl)boronic Acid
• OBCKMTLUSKYKIW-UHFFFAOYSA-N
• J-512741
• 3-mecaptophenylboronic acid
• AB13509
• 3-Mercaptobenzeneboronic Acid
• A851876
• 3-Mercaptophenylboronic acid, >=95%
• AS-54410
• (3-Mercaptophenyl)boronic acid
• A874677
• DB-003930
• 3-sulfanylphenylboronic acid
• 3-Mercaptophenylboronic acid

• MDL： MFCD03095131
• Inchi： 1S/C6H7BO2S/c8-7(9)5-2-1-3-6(10)4-5/h1-4,8-10H
• InChI Key： OBCKMTLUSKYKIW-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 153.02961
• Monoisotopic Mass: 154.0259808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Melting Point: 201°C(lit.)
• PSA: 40.46

3-Mercaptophenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3